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Introduction
2-Chloroacetimidamide hydrochloride is a reactive chemical intermediate of significant

interest in synthetic organic chemistry and drug discovery. Its bifunctional nature, featuring both

a chloro and an acetimidamide group, makes it a versatile building block for the synthesis of a

variety of nitrogen-containing heterocyclic compounds, which are prevalent scaffolds in many

biologically active molecules. An accurate understanding of its physical properties, such as

melting point and solubility, is fundamental for its effective use in reaction design, process

development, and formulation. This guide provides a detailed overview of the known physical

properties of 2-Chloroacetimidamide hydrochloride, alongside comprehensive experimental

protocols for their determination.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, storage, and application

in chemical synthesis. Below is a summary of the available data for 2-Chloroacetimidamide
hydrochloride.
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Data Presentation
Physical Property Value Notes

Melting Point 98-103 °C

This is a relatively broad

range, which may indicate the

presence of impurities or the

hygroscopic nature of the

compound.

Solubility

Water Sparingly Soluble

While some sources state it is

insoluble, the hydrochloride

form is expected to have some

degree of aqueous solubility.[1]

Dimethyl Sulfoxide (DMSO) Slightly Soluble

Methanol Slightly Soluble

Experimental Protocols
To ensure accurate and reproducible results in the laboratory, standardized protocols for

determining physical properties are essential.

Melting Point Determination: Capillary Method
The capillary melting point determination is a common and reliable method for assessing the

purity of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation:

Ensure the 2-Chloroacetimidamide hydrochloride sample is dry and finely powdered. If

necessary, gently grind the crystals in a mortar and pestle.

Press the open end of a capillary tube into the powdered sample until a small amount of

material enters the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample should be 2-3 mm in height.

Measurement:

Place the capillary tube into the sample holder of the melting point apparatus.

Set the heating rate to a rapid setting to quickly approach the expected melting point (e.g.,

10-20 °C below the expected range).

Once the temperature is within 15-20 °C of the expected melting point, reduce the heating

rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid is observed (the beginning of the melting

range) and the temperature at which the last solid particle melts (the end of the melting

range).

Purity Assessment:

A sharp melting range (1-2 °C) is indicative of a pure compound. A broad melting range

suggests the presence of impurities.

Solubility Determination: Qualitative and Quantitative
Methods
A thorough understanding of a compound's solubility profile across various solvents is crucial

for reaction setup, purification, and formulation.
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Qualitative Solubility Testing:

This method provides a general assessment of solubility.

Materials:

Test tubes and rack

Vortex mixer

Selection of solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, toluene)

Spatula

2-Chloroacetimidamide hydrochloride

Procedure:

Add approximately 10-20 mg of 2-Chloroacetimidamide hydrochloride to a series of test

tubes.

To each tube, add 1 mL of a different solvent.

Vortex each tube vigorously for 30-60 seconds.

Visually inspect each tube for the presence of undissolved solid.

Classify the solubility as:

Soluble: No visible solid particles.

Slightly Soluble: A small amount of undissolved solid remains.

Insoluble: The majority of the solid remains undissolved.

Quantitative Solubility Determination (Shake-Flask Method):

This method determines the equilibrium solubility of a compound in a given solvent at a specific

temperature.
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Materials:

Scintillation vials or flasks with secure caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Micropipettes

Centrifuge

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Solvent of interest

2-Chloroacetimidamide hydrochloride

Procedure:

Add an excess amount of 2-Chloroacetimidamide hydrochloride to a vial containing a

known volume of the solvent (e.g., 5 mL). The presence of excess solid is crucial to ensure

saturation.

Seal the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

After equilibration, allow the solid to settle or centrifuge the sample to pellet the undissolved

material.

Carefully withdraw a known volume of the supernatant (the saturated solution).

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the

analytical method.

Analyze the diluted solution using a calibrated HPLC or other appropriate method to

determine the concentration of 2-Chloroacetimidamide hydrochloride.
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Calculate the solubility in units such as mg/mL or mol/L.

Synthesis Pathway
2-Chloroacetimidamide hydrochloride can be synthesized from chloroacetonitrile. The

following diagram illustrates a common synthetic route.

Chloroacetonitrile

Methyl 2-chloroacetimidate

Pinner Reaction

Sodium Methoxide
in Methanol

2-Chloroacetimidamide
hydrochloride

Ammonolysis

Ammonium Chloride

Click to download full resolution via product page

Caption: Synthesis of 2-Chloroacetimidamide hydrochloride from Chloroacetonitrile.

This technical guide provides a foundational understanding of the physical properties of 2-
Chloroacetimidamide hydrochloride and the experimental means to verify them. For any

application, it is recommended that these properties be determined in-house to ensure the

highest accuracy for research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078023#physical-properties-of-2-
chloroacetimidamide-hydrochloride-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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